3-(Trifluoromethyl)thiophene
Overview
Description
3-(Trifluoromethyl)thiophene (3TMT) is an aromatic heterocyclic compound containing a thiophene ring with three fluorine substituents at the 3-position. It is a colorless, volatile liquid with a boiling point of 73-74 °C and a mild odour. 3TMT has been widely studied due to its potential applications in the fields of organic synthesis, materials science, and medicine.
Scientific Research Applications
Electron Acceptor for High-Performance Solar Cells :
- A fused tris(thienothiophene) building block, designed and synthesized with strong electron-donating and molecular packing properties, has been used to create an effective electron acceptor for organic solar cells (OSCs). The acceptor exhibits strong absorption in the near-infrared region, contributing to high power conversion efficiencies in OSCs (Li et al., 2018).
Catalysis in Organic Synthesis :
- Nickel-catalyzed C–H trifluoromethylation of electron-rich heteroarenes, including thiophenes, has been developed using iodotrifluoromethane (CF3I) as the trifluoromethylating reagent. This method demonstrates the utility of 3-(Trifluoromethyl)thiophene in synthesizing biologically active molecules (Wu et al., 2016).
Energy Storage Applications :
- Thiophene derivatives, including this compound, have been explored as functional additives to improve the cycling performance of high-voltage lithium-ion batteries. They form a protective layer on the cathode surface, thereby enhancing the battery's cycling stability (Xia et al., 2015).
Organic Semiconductors :
- Thiophene-based organic semiconductors are significant for their potential applications in material chemistry. The diverse properties of these semiconductors make them suitable for use in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) (Turkoglu et al., 2017).
Electrochromic Polymers :
- Novel thiophene-based electrochromic polymers bearing trifluoromethyl groups have been synthesized. These polymers exhibit good solubility, thermal stability, and are promising for electrochromic applications due to their comprehensive properties (Liu et al., 2016).
Mechanism of Action
Target of Action
The primary targets of 3-(Trifluoromethyl)thiophene are the cyclooxygenase (COX) and lipoxygenase (LOX) enzymes . These enzymes play a crucial role in the inflammatory response, making them key targets for anti-inflammatory drugs .
Mode of Action
This compound interacts with its targets, the COX and LOX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of pro-inflammatory mediators, leading to an overall reduction in inflammation .
Biochemical Pathways
The action of this compound affects the arachidonic acid pathway, which is responsible for the production of pro-inflammatory mediators . By inhibiting the COX and LOX enzymes, this compound disrupts this pathway, reducing the production of these mediators and thereby alleviating inflammation .
Result of Action
The molecular and cellular effects of this compound’s action include a reduction in the production of pro-inflammatory mediators due to the inhibition of COX and LOX enzymes . This leads to a decrease in inflammation, providing relief from symptoms associated with inflammatory conditions .
properties
IUPAC Name |
3-(trifluoromethyl)thiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F3S/c6-5(7,8)4-1-2-9-3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CORHGUPIEQAJDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377739 | |
Record name | 3-(trifluoromethyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86093-77-8 | |
Record name | 3-(Trifluoromethyl)thiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86093-77-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(trifluoromethyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 86093-77-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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